Cas no 79705-06-9 (2-Butene, 1-(2-propynyloxy)-, (Z)-)

2-Butene, 1-(2-propynyloxy)-, (Z)- structure
79705-06-9 structure
Product name:2-Butene, 1-(2-propynyloxy)-, (Z)-
CAS No:79705-06-9
MF:C7H10O
MW:110.153702259064
CID:532175

2-Butene, 1-(2-propynyloxy)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butene, 1-(2-propynyloxy)-, (Z)-
    • 2-Butene, 1-(2-propyn-1-yloxy)-, (2Z)-
    • Inchi: 1S/C7H10O/c1-3-5-7-8-6-4-2/h2-3,5H,6-7H2,1H3/b5-3-
    • InChI Key: GMPBTKCOWXMCTO-HYXAFXHYSA-N
    • SMILES: C(OCC#C)/C=C\C

Experimental Properties

  • Density: 0.861±0.06 g/cm3(Predicted)
  • Boiling Point: 138.4±15.0 °C(Predicted)

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